Cas no 222423-29-2 (2-Pyrrolidinone,1-ethyl-4-methyl-)
222423-29-2 structure
Product Name:2-Pyrrolidinone,1-ethyl-4-methyl-
CAS No:222423-29-2
MF:C7H13NO
MW:127.184221982956
CID:244367
PubChem ID:10796755
Update Time:2025-04-19
2-Pyrrolidinone,1-ethyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone,1-ethyl-4-methyl-
- 2-Pyrrolidinone,1-ethyl-4-methyl-(9CI)
- 1-Ethyl-4-methylpyrrolidin-2-one
- SCHEMBL867969
- 222423-29-2
-
- Inchi: 1S/C7H13NO/c1-3-8-5-6(2)4-7(8)9/h6H,3-5H2,1-2H3
- InChI Key: WPYOVDDPFSTFOV-UHFFFAOYSA-N
- SMILES: O=C1CC(C)CN1CC
Computed Properties
- Exact Mass: 127.09979
- Monoisotopic Mass: 127.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
2-Pyrrolidinone,1-ethyl-4-methyl- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
222423-29-2 (2-Pyrrolidinone,1-ethyl-4-methyl-) Related Products
- 2687-91-4(N-Ethylpyrrolidinone)
- 3470-99-3(1-Propylpyrrolidin-2-one)
- 3470-98-2(1-Butylpyrrolidin-2-one)
- 872-50-4(N-Methylpyrrolidone)
- 2687-44-7(N-Methyl-2-pyrrolidone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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